Cas no 773872-33-6 ((3'-Methylbiphenyl-4-yl)-methanol)

• Product Name: (3'-Methylbiphenyl-4-yl)-methanol
• CAS No: 773872-33-6
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• MDL: MFCD05979675
• CID: 552250
• PubChem ID: 1393465
• Update Time: 2025-04-19

(3'-Methylbiphenyl-4-yl)-methanol Chemical and Physical Properties

Names and Identifiers

• (3'-Methyl-[1,1'-biphenyl]-4-yl)methanol
• (3'-Methylbiphenyl-4-yl)-methanol
• [1,1'-Biphenyl]-4-methanol,3'-methyl-
• 4-(3-TOLYL)BENZYL ALCOHOL
• (3'-Methyl[1,1'-biphenyl]-4-yl)methanol
• AC1LRD40
• AG-H-09568
• ANW-74918
• CTK5E4374
• MolPort-000-927-519
• CS-D0388
• SB84225
• {3'-methyl-[1,1'-biphenyl]-4-yl}methanol
• SCHEMBL13525205
• [4-(3-methylphenyl)phenyl]methanol
• 773872-33-6
• (3'-methylbiphenyl-4-yl)methanol
• MFCD05979675
• AWWJGVBHUYQLEJ-UHFFFAOYSA-N
• YFB87233
• AKOS004118683
• DTXSID60362691
• AS-3154
• 3'-Methylbiphenyl-4-ylmethanol
• BB 0223516
• 3'-Methyl[1,1'-biphenyl]-4-methanol
• [4-(m-tolyl)-phenyl]-methanol

• MDL： MFCD05979675
• Inchi： 1S/C14H14O/c1-11-3-2-4-14(9-11)13-7-5-12(10-15)6-8-13/h2-9,15H,10H2,1H3
• InChI Key： AWWJGVBHUYQLEJ-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 198.104
• Monoisotopic Mass: 198.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 3.15430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives